Cas no 1806050-39-4 (2-(Difluoromethyl)-3-iodopyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid
• CAS No: 1806050-39-4
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4812376
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid

• Inchi： 1S/C8H6F2INO2/c9-8(10)7-5(11)1-4(3-12-7)2-6(13)14/h1,3,8H,2H2,(H,13,14)
• InChI Key： UQUYHCKSAZEGOP-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid (CAS No. 1806050-39-4)

2-(Difluoromethyl)-3-iodopyridine-5-acetic acid (CAS No. 1806050-39-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a pyridine ring, which collectively contribute to its diverse chemical properties and biological activities.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly valuable in the development of novel therapeutic agents, as it can improve the pharmacokinetic profile of drugs, leading to better efficacy and reduced side effects. The presence of the iodine substituent further adds to the compound's versatility by influencing its reactivity and selectivity in various chemical reactions.

The pyridine ring is a fundamental building block in many pharmaceuticals due to its ability to form hydrogen bonds and participate in π-π interactions. These interactions are crucial for the binding affinity and selectivity of drugs to their target proteins. The combination of these structural elements in 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid makes it an attractive candidate for the design and synthesis of new drugs with enhanced therapeutic properties.

Recent research has highlighted the potential applications of 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The difluoromethyl group has been found to play a crucial role in enhancing the antiviral potency by stabilizing the active conformation of the drug molecule.

In addition to antiviral applications, 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The iodine substituent has been shown to enhance the cytotoxic effects of the compound, making it a potential lead for the development of new anticancer agents.

The synthesis of 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid involves several well-established chemical reactions, including nucleophilic substitution, halogenation, and esterification. These reactions can be optimized to achieve high yields and purity, making the compound readily available for further research and development. The robust synthetic route also allows for easy modification of the structure, enabling chemists to explore a wide range of analogs with varying biological activities.

One of the key challenges in drug development is achieving sufficient solubility and permeability for effective delivery to target tissues. 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid has been found to exhibit favorable solubility properties, which can be further improved through formulation strategies such as salt formation or prodrug design. These approaches can enhance the bioavailability and pharmacokinetic profile of the compound, ensuring optimal therapeutic outcomes.

Furthermore, 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid has been evaluated for its safety profile in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation and further development as a therapeutic agent.

In conclusion, 2-(Difluoromethyl)-3-iodopyridine-5-acetic acid (CAS No. 1806050-39-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting viral infections, cancer, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing medical science.